![molecular formula C3H4BrN B1265702 3-Bromopropionitrile CAS No. 2417-90-5](/img/structure/B1265702.png)
3-Bromopropionitrile
Overview
Description
3-Bromopropionitrile is a useful research compound. Its molecular formula is C3H4BrN and its molecular weight is 133.97 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 8021. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Microwave Spectral Study
A study by Xu and Harmony (1992) explored the microwave spectra of 3-bromopropionitrile, focusing on its rotational constants and structural parameters. They discovered specific values for the bromo species and discussed hyperfine structure arising from halogens, contributing to the understanding of this compound's molecular structure (Xu & Harmony, 1992).
Electrochemical Behaviour
Feoktistov and Zhdanov (1965) investigated the electrochemical behavior of bromopropionitrile, revealing its reduction potentials and impact of various conditions on its half-wave potentials. Their research provides insights into the electrochemical properties of this compound and its interactions under different conditions (Feoktistov & Zhdanov, 1965).
NMR Spectral Study
Deb and Abraham (1967) conducted a study on the NMR spectra of β-bromopropionitrile, highlighting its vicinal coupling parameters and chemical shift variations. Their findings contribute to the understanding of the molecular behavior of this compound in various solvents (Deb & Abraham, 1967).
Synthesis and Application in Medical Intermediates
Yin-chu (2005) summarized the applications of 3-hydroxypropionitrile, an important intermediate derived from this compound, in the synthesis of various medicines. The research highlights its significance in the pharmaceutical industry and the development of new drugs (Yin-chu, 2005).
Enzymatic Synthesis for Chemical Production
Yu et al. (2016) explored an enzymatic method for the synthesis of 3-hydroxypropionic acid, a compound related to this compound, using recombinant E. coli. This study provides a basis for industrial applications of this compound derivatives in organic synthesis and polymer production (Yu et al., 2016).
Bio-based Production and Chemical Engineering
Vidra and Németh (2017) reviewed the bio-based production of 3-hydroxypropionic acid, highlighting the use of genetically engineered microorganisms and metabolic engineering. This research is crucial for understanding the sustainable production of this compound derivatives and their role in biotechnology (Vidra & Németh, 2017).
Safety and Hazards
3-Bromopropionitrile is highly toxic and can be fatal if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Mode of Action
3-Bromopropionitrile is a versatile reagent used in organic synthesis. It has been used as an initiator in the atom transfer radical polymerization of acrylonitrile . It has also been used in coupling reactions of a number of aromatic and heteroaromatic phenols with alkyl, acyl or benzoyl halides in acetonitrile with cesium fluoride-Celite .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the context of its use. In the context of atom transfer radical polymerization, it acts as an initiator, contributing to the formation of polymers . In coupling reactions, it facilitates the formation of new bonds between molecules .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals. For instance, its boiling point is 76-78 °C at 10 mmHg , suggesting that it is stable under normal conditions but can be volatilized under reduced pressure.
Biochemical Analysis
Biochemical Properties
3-Bromopropionitrile plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It is often used as an initiator in the atom transfer radical polymerization of acrylonitrile . Additionally, this compound has been employed in coupling reactions involving aromatic and heteroaromatic phenols with alkyl, acyl, or benzoyl halides in the presence of cesium fluoride-Celite . These interactions highlight the compound’s versatility and reactivity in biochemical processes.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and cellular function. The compound’s ability to initiate radical polymerization and participate in coupling reactions suggests that it can form stable intermediates with biomolecules, thereby influencing their activity and function . These molecular interactions are crucial for understanding the compound’s mechanism of action.
Properties
IUPAC Name |
3-bromopropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4BrN/c4-2-1-3-5/h1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQZIEDXCLQOOEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CBr)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0062397 | |
Record name | Propanenitrile, 3-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062397 | |
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Molecular Weight |
133.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless or yellow liquid; [Alfa Aesar MSDS] | |
Record name | 3-Bromopropionitrile | |
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CAS No. |
2417-90-5 | |
Record name | 3-Bromopropionitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2417-90-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-Bromopropiononitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002417905 | |
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Record name | 3-Bromopropionitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8021 | |
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Record name | Propanenitrile, 3-bromo- | |
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Record name | Propanenitrile, 3-bromo- | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromopropiononitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.576 | |
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Record name | 3-BROMOPROPIONONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6EP8MS6M7U | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular structure and spectroscopic data for 3-Bromopropionitrile?
A1: this compound has the molecular formula C3H4BrN. Its structure consists of a three-carbon chain with a bromine atom attached to the terminal carbon and a nitrile group (-CN) attached to the other terminal carbon. Spectroscopic studies, including Raman and infrared spectroscopy, reveal that this compound exists as a mixture of trans and gauche conformers in the liquid phase, with the gauche form being more stable. In the solid phase, only the gauche conformer is observed. []
Q2: Is there evidence of this compound being used in the synthesis of pharmaceuticals?
A2: Yes, this compound has been utilized in the synthesis of important pharmaceuticals. One example is its use in the production of didanosine (ddI), an anti-HIV drug. [] The synthesis involves a multi-step process where this compound serves as a crucial building block.
Q3: How does the structure of this compound relate to its reactivity?
A3: The presence of both a bromine atom and a nitrile group in this compound significantly influences its reactivity. The bromine atom acts as a good leaving group, making the molecule susceptible to nucleophilic substitution reactions. The nitrile group can undergo reduction reactions, leading to the formation of amines, which are important intermediates in organic synthesis. []
Q4: Has this compound been studied in the context of material science?
A4: Research indicates that this compound plays a role in material science, particularly in the development of polymers. Studies have explored its use as an initiator in the Atom Transfer Radical Polymerization (ATRP) of acrylonitrile, leading to the production of polyacrylonitrile with improved isotacticity and low polydispersity. []
Q5: Are there any computational studies focusing on this compound?
A5: Yes, computational chemistry techniques have been employed to study this compound. Molecular mechanics calculations have been used alongside gas-phase electron diffraction to determine the conformation and molecular structure of the compound. []
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